Cas no 3069-21-4 (Dodecyltrimethoxysilane)

Dodecyltrimethoxysilane structure

Product Name:Dodecyltrimethoxysilane

CAS No:3069-21-4

MF:C₁₅H₃₄O₃Si

MW:290.514166355133

MDL:MFCD00069148

CID:43769

PubChem ID:87558827

Update Time:2025-04-18

Dodecyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

- Dodecyltrimethoxysilane
- 1-(Trimethoxysilyl)dodecane
- n-Dodecyltrimethoxysilane
- Silane coupler WD-10
- Dodecyltrimethoxysilane0
- 1-TRIMETHOXYSILYLDODECANE
- HD-111
- Lauryltrimethoxysilane
- Longchainalkyl-trimethoxysilane
- n-dodecytrimethoxysilane
- Silane coupler HD-111
- Trimethox-dodecyl-silan
- trimethoxydodecylsilan
- NS00045612
- AS-15225
- Silane, dodecyltrimethoxy-
- E82481
- Dodecyltrimethoxysilane(1-trimethoxysilyldodecane)
- C15H34O3Si
- 123634-68-4
- 3069-21-4
- AKOS015839853
- dodecyl-trimethoxy-silane
- dodecyl(trimethoxy)silane
- S08575
- FT-0688115
- CS-0213660
- SCHEMBL57462
- D3383
- EINECS 221-332-4
- MFCD00069148
- DTXSID00184718
- DB-029697
- DTXCID40107209
- SCPWMSBAGXEGPW-UHFFFAOYSA-N
- MDL： MFCD00069148
- Inchi： 1S/C15H34O3Si/c1-5-6-7-8-9-10-11-12-13-14-15-19(16-2,17-3)18-4/h5-15H2,1-4H3
- InChI Key： SCPWMSBAGXEGPW-UHFFFAOYSA-N
- SMILES： [Si](CCCCCCCCCCCC)(OC)(OC)OC
- BRN： 2356323

Computed Properties

Exact Mass: 290.22800
Monoisotopic Mass: 290.228
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 14
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 27.7A^2

Experimental Properties

Color/Form: Not available
Density: 0.89
Melting Point: -40°C
Boiling Point: 118°C/1.3mmHg(lit.)
Flash Point: 108°C
Refractive Index: 1.426-1.430
PSA: 27.69000
LogP: 4.78540
Sensitiveness: Moisture Sensitive
Solubility: Not available

Dodecyltrimethoxysilane Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26-S36/37/39
Storage Condition：Store at room temperature
Safety Term：S26;S36
Risk Phrases：R36/38

Dodecyltrimethoxysilane Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Dodecyltrimethoxysilane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	S08575-25g	Dodecyltrimethoxysilane(1-trimethoxysilyldodecane)	3069-21-4	95%	25g	￡32.00	2022-02-28
Fluorochem	S08575-100g	Dodecyltrimethoxysilane(1-trimethoxysilyldodecane)	3069-21-4	95%	100g	￡96.00	2022-02-28
Fluorochem	S08575-250g	Dodecyltrimethoxysilane(1-trimethoxysilyldodecane)	3069-21-4	95%	250g	￡135.00	2022-02-28
Ambeed	A829955-25g	Dodecyltrimethoxysilane	3069-21-4	98%	25g	$23.0	2025-03-05
Ambeed	A829955-100g	Dodecyltrimethoxysilane	3069-21-4	98%	100g	$28.0	2025-03-05
Ambeed	A829955-500g	Dodecyltrimethoxysilane	3069-21-4	98%	500g	$34.0	2025-03-05
Ambeed	A829955-1kg	Dodecyltrimethoxysilane	3069-21-4	98%	1kg	$60.0	2025-03-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D830295-5ml	Dodecyltrimethoxysilane	3069-21-4	95%	5ml	￥28.00	2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D830295-25ml	Dodecyltrimethoxysilane	3069-21-4	95%	25ml	￥54.00	2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D830295-100ml	Dodecyltrimethoxysilane	3069-21-4	95%	100ml	￥120.00	2022-01-11

Dodecyltrimethoxysilane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:3069-21-4)n-Dodecyltrimethoxysilane

Order Number:LE4507;LE1754099

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:45

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:3069-21-4)Dodecyltrimethoxysilane

Order Number:sfd18466

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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